Cas no 625370-67-4 (3-Amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide)

• Product Name: 3-Amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• CAS No: 625370-67-4
• MF: C₂₄H₂₉N₃O₃S
• MW: 439.570364713669
• CID: 5737213
• PubChem ID: 3919607
• Update Time: 2025-11-01

3-Amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• Thieno[2,3-b]quinoline-2-carboxamide, 3-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5,6,7,8-tetrahydro-
• STL005744
• 625370-67-4
• AM-807/13615919
• 3-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• AKOS016340287
• CS-0331596
• AKOS003598980
• SS-0420
• 3-amino-N-(3,4-dimethoxyphenethyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• 3-Amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

• Inchi： 1S/C24H29N3O3S/c1-4-14-5-7-18-16(11-14)13-17-21(25)22(31-24(17)27-18)23(28)26-10-9-15-6-8-19(29-2)20(12-15)30-3/h6,8,12-14H,4-5,7,9-11,25H2,1-3H3,(H,26,28)
• InChI Key： RBBBQXHJSYQRSS-UHFFFAOYSA-N
• SMILES： N1C2=C(CC(CC)CC2)C=C2C(N)=C(C(NCCC3=CC=C(OC)C(OC)=C3)=O)SC=12

Computed Properties

• Exact Mass: 439.19296297g/mol
• Monoisotopic Mass: 439.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 675.3±55.0 °C(Predicted)
• pka: 13.43±0.40(Predicted)

Additional information on 3-Amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

Introduction to 3-Amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 625370-67-4)

Compound 3-Amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide, identified by its CAS number 625370-67-4, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that have demonstrated promise in various biological assays. The compound's framework is characterized by a fused thieno[2,3-b]quinoline core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with multiple biological targets.

The presence of an amino group at the 3-position and a carboxamide moiety at the 2-position further enhances the compound's potential as a pharmacophore. The side chain, specifically the N-[2-(3,4-dimethoxyphenyl)ethyl] part, introduces lipophilic and aromatic characteristics that can influence solubility and binding affinity. This particular arrangement has been explored in recent studies for its potential applications in treating neurological disorders and cancer.

In recent years, researchers have been increasingly interested in thieno[2,3-b]quinoline derivatives due to their unique pharmacological properties. These compounds have shown promise in inhibiting kinases and other enzymes involved in tumor growth and progression. The dimethoxyphenyl group in the side chain is particularly noteworthy, as it has been associated with enhanced binding affinity to certain protein targets. This feature makes the compound a valuable candidate for further investigation in drug discovery.

The synthesis of 3-Amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to optimize yield and purity, making it feasible for large-scale production. The compound's stability under various conditions has also been a focus of research, ensuring its suitability for both preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of novel therapeutics. Preclinical studies have indicated that it may exhibit potent activity against certain types of cancer cells by interfering with critical signaling pathways. Additionally, its ability to cross the blood-brain barrier suggests that it could be effective in treating central nervous system disorders. These findings have generated significant interest among pharmaceutical companies looking to develop new treatments for challenging diseases.

The structural features of 3-Amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide also make it an attractive candidate for further modifications. By altering specific functional groups or introducing new ones, researchers can fine-tune its biological activity and improve its pharmacokinetic properties. This flexibility is crucial in drug development, as it allows for the creation of optimized derivatives with enhanced efficacy and reduced side effects.

In conclusion, 3-Amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 625370-67-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and demonstrated biological activity make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover more about its properties and mechanisms of action, this compound is likely to play an important role in future therapeutic strategies.